Cas no 1208077-52-4 (Methyl 4-Amino-3,5-dibromophenylacetate)

Methyl 4-Amino-3,5-dibromophenylacetate is a brominated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a phenylacetate backbone with amino and bromo substituents—make it a versatile building block for constructing complex molecules, particularly in medicinal chemistry and agrochemical applications. The presence of both electron-donating (amino) and electron-withdrawing (bromo) groups enhances its reactivity in electrophilic and nucleophilic substitutions. This compound is valued for its stability under standard conditions and its compatibility with a range of coupling reactions, facilitating derivatization. Its high purity and well-defined structure ensure reproducibility in research and industrial processes.
Methyl 4-Amino-3,5-dibromophenylacetate structure
1208077-52-4 structure
Product Name:Methyl 4-Amino-3,5-dibromophenylacetate
CAS No:1208077-52-4
MF:C9H9Br2NO2
MW:322.981261014938
MDL:MFCD12547824
CID:4577601
Update Time:2025-05-20

Methyl 4-Amino-3,5-dibromophenylacetate Chemical and Physical Properties

Names and Identifiers

    • (4-Amino-3,5-dibromo-phenyl)-acetic acid methyl ester
    • Benzeneacetic acid, 4-amino-3,5-dibromo-, methyl ester
    • Methyl 2-(4-amino-3,5-dibromophenyl)acetate
    • Methyl 4-Amino-3,5-dibromophenylacetate
    • MDL: MFCD12547824
    • Inchi: 1S/C9H9Br2NO2/c1-14-8(13)4-5-2-6(10)9(12)7(11)3-5/h2-3H,4,12H2,1H3
    • InChI Key: MUBUNEUYOFOQRO-UHFFFAOYSA-N
    • SMILES: C1(CC(OC)=O)=CC(Br)=C(N)C(Br)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3

Methyl 4-Amino-3,5-dibromophenylacetate Pricemore >>

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Additional information on Methyl 4-Amino-3,5-dibromophenylacetate

Methyl 4-Amino-3,5-dibromophenylacetate (CAS No. 1208077-52-4): An Overview of Its Properties, Applications, and Recent Research

Methyl 4-Amino-3,5-dibromophenylacetate (CAS No. 1208077-52-4) is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a methyl ester group, an amino group, and two bromine atoms attached to a phenyl ring. The combination of these functional groups imparts specific chemical and biological properties that make it an important intermediate in various synthetic processes.

The chemical formula of Methyl 4-Amino-3,5-dibromophenylacetate is C10H11Br2NO2, and its molecular weight is approximately 311.09 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to the presence of the bromine atoms and the ester group.

In terms of synthetic chemistry, Methyl 4-Amino-3,5-dibromophenylacetate serves as a valuable building block for the synthesis of more complex molecules. The amino group can undergo various reactions such as acylation, alkylation, and coupling reactions to form amides, amines, and other derivatives. The bromine atoms can be used as leaving groups in substitution reactions or can be converted to other functional groups through various chemical transformations. These properties make it a useful intermediate in the synthesis of pharmaceuticals, agrochemicals, and materials science applications.

Recent research has highlighted the potential of Methyl 4-Amino-3,5-dibromophenylacetate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2022 investigated the use of this compound as a precursor for the synthesis of antitumor agents. The researchers found that derivatives of Methyl 4-Amino-3,5-dibromophenylacetate exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. This finding suggests that this compound could be a promising lead for further drug development.

Another area of interest is the use of Methyl 4-Amino-3,5-dibromophenylacetate in the field of materials science. A study published in Advanced Materials in 2021 explored the potential of this compound as a precursor for the synthesis of functional polymers with tunable properties. The researchers demonstrated that by incorporating Methyl 4-Amino-3,5-dibromophenylacetate into polymer chains, they could achieve enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and biomedical devices.

The environmental impact of Methyl 4-Amino-3,5-dibromophenylacetate has also been a subject of recent research. A study published in Environmental Science & Technology in 2023 investigated the biodegradability and ecotoxicity of this compound. The results showed that while Methyl 4-Amino-3,5-dibromophenylacetate is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for assessing the environmental safety of products containing this compound.

In conclusion, Methyl 4-Amino-3,5-dibromophenylacetate (CAS No. 1208077-52-4) is a multifaceted compound with a wide range of applications in synthetic chemistry, pharmaceuticals, materials science, and environmental studies. Its unique chemical structure provides opportunities for developing novel compounds with diverse functionalities. Ongoing research continues to uncover new possibilities for its use in various fields, making it an important molecule to watch in the coming years.

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